Cas no 2413877-16-2 (tert-butyl N-(4-methylhexyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate)

• Product Name: tert-butyl N-(4-methylhexyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• CAS No: 2413877-16-2
• MF: C₁₄H₂₅N₃O₂S₂
• MW: 331.497200727463
• CID: 5674380
• PubChem ID: 165770283
• Update Time: 2025-05-25

tert-butyl N-(4-methylhexyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-methylhexyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• 2413877-16-2
• EN300-26666315

• Inchi： 1S/C14H25N3O2S2/c1-6-10(2)8-7-9-17(11-15-16-12(20)21-11)13(18)19-14(3,4)5/h10H,6-9H2,1-5H3,(H,16,20)
• InChI Key： SIWFMAWMCKHJNX-UHFFFAOYSA-N
• SMILES： S1C(NN=C1N(C(=O)OC(C)(C)C)CCCC(C)CC)=S

Computed Properties

• Exact Mass: 331.13881940g/mol
• Monoisotopic Mass: 331.13881940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 111Ų

Additional information on tert-butyl N-(4-methylhexyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate

Introduction to Tert-butyl N-(4-methylhexyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate (CAS No. 2413877-16-2)

Tert-butyl N-(4-methylhexyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate, a compound with the CAS number 2413877-16-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of a carbamate group and a thiadiazole moiety in its molecular structure imparts distinct chemical and biological characteristics that make it a promising candidate for various applications, particularly in medicinal chemistry and drug development.

The molecular structure of tert-butyl N-(4-methylhexyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate is characterized by a tert-butyl group, a 4-methylhexyl chain, and a 5-sulfanyl-1,3,4-thiadiazol-2-yl moiety. These components contribute to its complex reactivity and potential biological activity. The tert-butyl group enhances the lipophilicity of the molecule, making it more soluble in organic solvents and potentially improving its absorption in biological systems. The 4-methylhexyl chain further increases the hydrophobicity, which can be advantageous for membrane permeability. The thiadiazole ring is known for its role in various pharmacological activities, including antimicrobial, antiviral, and anti-inflammatory properties.

Recent research has highlighted the importance of thiadiazole derivatives in the development of new therapeutic agents. Studies have demonstrated that compounds containing the thiadiazole scaffold exhibit significant potential in modulating various biological pathways. For instance, 5-sulfanyl-1,3,4-thiadiazol-2-yl derivatives have been shown to possess inhibitory effects on certain enzymes and receptors involved in inflammatory responses. This has led to their exploration as lead compounds for drugs targeting chronic inflammatory diseases.

The carbamate group in tert-butyl N-(4-methylhexyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate also plays a crucial role in its chemical behavior. Carbamate functionalities are known for their ability to form hydrogen bonds and participate in various biochemical reactions. This property makes them valuable in designing molecules that can interact with biological targets in specific ways. In drug development, carbamate-based compounds have been utilized to create potent inhibitors and modulators of enzyme activity.

In terms of synthesis, the preparation of tert-butyl N-(4-methylhexyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the thiadiazole ring through cyclocondensation reactions involving appropriate precursors. Subsequent steps involve introducing the carbamate group and the alkyl chains while maintaining regioselectivity to avoid unwanted side products.

The pharmacological potential of this compound has been explored through both computational studies and experimental investigations. Computational methods such as molecular docking have been employed to predict how tert-butyl N-(4-methylhexyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate might interact with target proteins. These studies have provided insights into possible mechanisms of action and have helped identify potential therapeutic applications.

In vitro experiments have further validated these predictions by assessing the compound's activity against various biological targets. Preliminary results suggest that it may exhibit inhibitory effects on certain enzymes relevant to inflammatory pathways. Additionally, its interaction with cellular membranes has been studied to evaluate its potential as an antimicrobial agent. These findings are particularly promising given the increasing prevalence of multidrug-resistant pathogens.

The development of new drugs often involves thorough characterization of their physicochemical properties to ensure their suitability for formulation and delivery. For tert-butyl N-(4-methylhexyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate, parameters such as solubility, stability, and bioavailability are critical factors that need to be addressed. Advanced techniques such as spectroscopy and chromatography have been utilized to analyze its structural integrity and purity.

The safety profile of any new compound is another essential consideration before it can be advanced into clinical trials. Toxicological studies have been conducted to assess the potential adverse effects of tert-butyl N-(4-methylhexyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate. These studies include acute toxicity tests as well as longer-term evaluations to monitor any delayed or cumulative effects. The results from these studies will be crucial in determining whether this compound can proceed to human testing phases.

The integration of cutting-edge technologies has significantly enhanced our understanding of how compounds like tert-butyl N-(4-methylhexyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate function at the molecular level. Techniques such as X-ray crystallography allow researchers to visualize the three-dimensional structure of these molecules when they interact with biological targets. This level of detail is invaluable for designing more effective drugs with improved target specificity.

The future prospects for this compound are promising given its unique combination of structural features and observed biological activities. Ongoing research aims to optimize its properties further through structural modifications that could enhance its efficacy while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive these advancements forward.

In conclusion,tert-butyl N-(4-methylhexyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-y/carbamate (CAS No. 241387716- 2) represents an exciting development in medicinal chemistry with significant potential for therapeutic applications. Its unique structure, combining a lipophilic chain, a thiadiazole moiety, and a carbamate group, makes it a promising candidate for further exploration. As research continues, we can anticipate more detailed insights into its mechanisms of action, toxicological profile, and overall therapeutic potential. This will pave the way for new treatments targeting various diseases, ultimately benefiting patients worldwide.